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Compound of Interest

Compound Name: 4-(3,5-Difluorophenyl)phenol
CAS No.: 656304-67-5
Cat. No.: B1610069

Get Quote

Executive Summary

4-(3,5-Difluorophenyl)phenol (CAS: 656304-67-5) is a specialized fluorinated biaryl building
block critical to the development of high-performance liquid crystals (LCs) and privileged
medicinal chemistry scaffolds.[1] Its structural core—a biphenyl system with a polar phenolic
head and a lipophilic, electron-deficient difluorophenyl tail—imparts unique dielectric anisotropy
and metabolic stability. This guide provides a rigorous technical analysis of its properties, a
validated synthesis protocol via Suzuki-Miyaura coupling, and a strategic overview of its

applications in materials science and drug discovery.

Part 1: Physicochemical Profile[2][3]

The introduction of fluorine atoms at the 3' and 5' positions of the biphenyl core significantly
alters the electronic landscape of the molecule compared to the non-fluorinated parent, 4-

phenylphenol.

Table 1: Key Chemical Properties
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Property Value | Description Source/Note
CAS Number 656304-67-5 [1]
IUPAC Name 4-(3,5-Difluorophenyl)phenol [1]
Molecular Formula C12HsF20 [1]
Molecular Weight 206.19 g/mol [1]
SMILES Oclccc(ccl)c2ec(F)ee(F)c2 [1]
White to off-white crystalline )
Appearance ] Observed in analogues
solid
) Est.[1] based on Hammett
Predicted pKa ~9.2-95 ]
substituent constants (o)
LogP (Predicted) ~3.4 [1]
H-Bond Donors 1 [1]

H-Bond Acceptors

3 (1 Oxygen, 2 Fluorines)

[1]

Electronic & Steric Effects

» Acidity: The 3,5-difluorophenyl group acts as an electron-withdrawing group (EWG) via

induction (

), stabilizing the phenoxide anion more effectively than a simple phenyl group. This results in
a lower pKa compared to phenol (pKa = 10.0) or 4-phenylphenol.[2]

» Dielectric Anisotropy: In liquid crystal applications, the C-F bonds create a strong dipole

moment perpendicular to the long axis of the molecule (if substituted laterally) or enhance

the longitudinal dipole if positioned appropriately. For this specific isomer, the symmetry of

the 3,5-difluoro substitution creates a resultant dipole that influences the

(dielectric anisotropy) essential for switching voltages in LC displays [2].

Part 2: Synthetic Pathways (Suzuki-Miyaura

Coupling)
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The most robust route to 4-(3,5-difluorophenyl)phenol is the palladium-catalyzed Suzuki-
Miyaura cross-coupling. This method is preferred over Gomberg-Bachmann or Ullmann
couplings due to mild conditions and high functional group tolerance.

Validated Protocol

Reaction: Coupling of 4-bromophenol with 3,5-difluorophenylboronic acid.
Reagents:

e Substrate A: 4-Bromophenol (1.0 equiv)

e Substrate B: 3,5-Difluorophenylboronic acid (1.2 equiv)

o Catalyst: Pd(dppf)Clz-:CH2Clz (3-5 mol%) or Pd(PPhs)a

o Base: Potassium Carbonate (K2COs3) (2.0 - 3.0 equiv)

e Solvent System: 1,4-Dioxane : Water (4:1 v/v)

o Atmosphere: Argon or Nitrogen (strictly degassed)

Step-by-Step Methodology:

o Degassing: Charge a reaction vessel with 1,4-dioxane and water. Sparge with argon for 15-
20 minutes. Rationale: Dissolved oxygen can oxidize the Pd(0) active species to inactive
Pd(ll), stalling the catalytic cycle.

e Loading: Add 4-bromophenol, 3,5-difluorophenylboronic acid, and K2COs to the vessel.

o Catalyst Addition: Add the Pd catalyst quickly under a positive pressure of argon. Seal the
vessel immediately.

e Reaction: Heat the mixture to 80-90 °C for 12—-16 hours. Monitor via TLC (eluent:
Hexanes/EtOAc 4:1) or HPLC. The product will be more polar than the boronic acid but less
polar than the bromophenol starting material.
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o Work-up: Cool to room temperature. Dilute with ethyl acetate and wash with 1M HCI (to
neutralize the phenoxide intermediate and remove inorganic salts).

 Purification: Dry the organic layer over Na=SOa4, concentrate, and purify via silica gel flash
chromatography. Recrystallize from Hexanes/CH2Clz to obtain high-purity crystals suitable
for electronic applications.

Reaction Mechanism Visualization

The following diagram illustrates the catalytic cycle, highlighting the critical Oxidative Addition
and Transmetalation steps governed by the fluorine substituents.
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Figure 1: Catalytic cycle for the synthesis of 4-(3,5-difluorophenyl)phenol via Suzuki-Miyaura
coupling.[1][3]
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Part 3: Applications & Strategic Value
Liquid Crystal (LC) Mesogens

The primary industrial utility of 4-(3,5-difluorophenyl)phenol lies in its role as a mesogenic

core.

» Dielectric Tuning: The 3,5-difluoro substitution pattern creates a negative contribution to
dielectric anisotropy (

) if the dipole is lateral, or modifies the elastic constants (
) of the LC mixture.

 Viscosity: Unlike cyano-biphenyls, fluorinated biphenyls typically exhibit lower rotational
viscosity (

), enabling faster response times in Active Matrix (TFT) displays [3].

Medicinal Chemistry (Bioisosteres)[6]

o Metabolic Stability: The C-F bond is extremely strong (approx. 116 kcal/mol) and resistant to
cytochrome P450 oxidation. Blocking the 3' and 5' positions prevents metabolic
hydroxylation at these reactive sites, extending the half-life of the drug candidate.

 Lipophilicity: The addition of two fluorine atoms increases logP, facilitating membrane
permeability while the phenolic -OH remains available for hydrogen bonding with target
protein residues (e.g., Serine or Threonine side chains).

Part 4: Analytical Characterization

To ensure the integrity of the synthesized material, the following analytical signals must be
verified:

e 1H NMR (DMSO-ds, 400 MHz):

o ~9.6 ppm (s, 1H, -OH).

o ~7.5 ppm (d, 2H, biphenyl AA'BB' system).
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o ~6.9 ppm (d, 2H, biphenyl AA'BB' system).
o ~7.3-7.4 ppm (m, 2H, fluorinated ring).
o ~7.1 ppm (tt, 1H, proton between fluorines).

e F NMR:

o Single signal around -109 to -111 ppm (relative to CFCIs), confirming the symmetry of the
3,5-substitution.

e Mass Spectrometry (ESI-):

o m/z = 205.0 [M-H]".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 4-(3,5-Difluorophenyl)phenol[1]].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610069/docs#technical-guide-4-3-5-difluorophenyl-
phenol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1610069/docs#technical-guide-4-3-5-difluorophenyl-phenol-1
https://www.benchchem.com/product/b1610069/docs#technical-guide-4-3-5-difluorophenyl-phenol-1
https://www.benchchem.com/product/b1610069/docs#technical-guide-4-3-5-difluorophenyl-phenol-1
https://www.benchchem.com/product/b1610069/docs#technical-guide-4-3-5-difluorophenyl-phenol-1
https://www.benchchem.com/product/b1610069?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

